Cas no 1151862-67-7 (6-Epiharpagoside)

• Product Name: 6-Epiharpagoside
• CAS No: 1151862-67-7
• MF: C₂₄H₃₀O₁₁
• MW: 494.488408565521
• CID: 1080698
• PubChem ID: 95224650
• Update Time: 2025-05-19

6-Epiharpagoside Chemical and Physical Properties

Names and Identifiers

• 6-Epiharpagoside
• Curvifloruside F
• 1151862-67-7
• [(1S,4aS,5S,7S,7aS)-4a,5-dihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-7-yl] (E)-3-phenylprop-2-enoate
• FS-8657
• AKOS040761204

• Inchi： 1S/C24H30O11/c1-23(35-16(27)8-7-13-5-3-2-4-6-13)11-15(26)24(31)9-10-32-22(20(23)24)34-21-19(30)18(29)17(28)14(12-25)33-21/h2-10,14-15,17-22,25-26,28-31H,11-12H2,1H3/b8-7+/t14-,15+,17-,18+,19-,20-,21+,22+,23+,24-/m1/s1
• InChI Key： KVRQGMOSZKPBNS-PIMRTDLFSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)[C@@]1(C)C[C@@H]([C@@]2(C=CO[C@H]([C@H]12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 494.17900
• Monoisotopic Mass: 494.17881177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 720.7±60.0 °C at 760 mmHg
• Flash Point: 244.3±26.4 °C
• PSA: 175.37000
• LogP: -1.19990
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

6-Epiharpagoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether